Cas no 898440-55-6 (1-(2-methoxyethyl)-3,7,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product Name: 1-(2-methoxyethyl)-3,7,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 898440-55-6
• MF: C₁₃H₁₈N₆O₃
• MW: 306.320421695709
• CID: 5483799
• Update Time: 2025-07-22

1-(2-methoxyethyl)-3,7,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-3,7,9-trimethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• 1-(2-methoxyethyl)-3,7,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C13H18N6O3/c1-8-7-18-9-10(16(2)13(21)17(3)11(9)20)14-12(18)19(15-8)5-6-22-4/h5-7H2,1-4H3
• InChI Key： DMPRTEMSLUWVOW-UHFFFAOYSA-N
• SMILES： N12CC(C)=NN(CCOC)C1=NC1=C2C(=O)N(C)C(=O)N1C

Additional information on 1-(2-methoxyethyl)-3,7,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

Research Brief on 1-(2-methoxyethyl)-3,7,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS: 898440-55-6)

In recent years, the compound 1-(2-methoxyethyl)-3,7,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS: 898440-55-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique triazinopurine-dione structure, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic pathways and receptor interactions. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 1-(2-methoxyethyl)-3,7,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione involves a multi-step process that has been optimized in recent studies to improve yield and purity. Key advancements include the use of microwave-assisted synthesis and green chemistry principles, which have reduced reaction times and minimized environmental impact. Structural elucidation via NMR spectroscopy and X-ray crystallography has confirmed the compound's configuration, providing a solid foundation for further structure-activity relationship (SAR) studies.

Biological evaluations have revealed that this compound exhibits potent inhibitory activity against certain kinases and phosphodiesterases, making it a candidate for the treatment of inflammatory and neurodegenerative diseases. In vitro studies demonstrated significant reduction in pro-inflammatory cytokine production in macrophage models, while in vivo experiments in rodent models showed improved cognitive function and reduced neuroinflammation. These findings suggest a dual mechanism of action, targeting both peripheral and central nervous system pathways.

Pharmacokinetic studies of 1-(2-methoxyethyl)-3,7,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione have highlighted its favorable absorption and distribution profiles, with good blood-brain barrier penetration. However, challenges remain in optimizing its metabolic stability, as preliminary data indicate rapid hepatic clearance in some species. Current research is focused on prodrug strategies and formulation improvements to enhance bioavailability and half-life.

From a toxicological perspective, the compound has shown an acceptable safety profile in acute and sub-chronic toxicity studies, with no observed adverse effects at therapeutic doses. Genotoxicity assays were negative, supporting its potential for further development. Researchers are now investigating its efficacy in combination therapies, particularly with existing anti-inflammatory and neuroprotective agents, to explore synergistic effects.

The intellectual property landscape surrounding this compound is evolving, with several patents filed for its therapeutic applications and derivative compounds. Pharmaceutical companies have expressed interest in its development, particularly for niche indications where current treatment options are limited. The compound's unique structure also makes it a valuable scaffold for medicinal chemistry programs aimed at discovering novel bioactive molecules.

In conclusion, 1-(2-methoxyethyl)-3,7,9-trimethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione represents an exciting area of research in chemical biology and drug discovery. While challenges in pharmacokinetics need to be addressed, its promising biological activity and safety profile warrant continued investigation. Future studies should focus on clinical translation, mechanism elucidation, and the exploration of its full therapeutic potential across multiple disease areas.